Cas no 1805560-51-3 (Methyl 2-amino-4,5-diiodobenzoate)

• Product Name: Methyl 2-amino-4,5-diiodobenzoate
• CAS No: 1805560-51-3
• MF: C₈H₇I₂NO₂
• MW: 402.955626726151
• CID: 4794016
• Update Time: 2025-10-29

Methyl 2-amino-4,5-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4,5-diiodobenzoate

• Inchi： 1S/C8H7I2NO2/c1-13-8(12)4-2-5(9)6(10)3-7(4)11/h2-3H,11H2,1H3
• InChI Key： APEAMXJHEZUUHJ-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C(=O)OC)C=1)N)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-amino-4,5-diiodobenzoate

Recent Advances in the Study of Methyl 2-amino-4,5-diiodobenzoate (CAS: 1805560-51-3): A Comprehensive Research Brief

Methyl 2-amino-4,5-diiodobenzoate (CAS: 1805560-51-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its diiodinated benzoate core, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to synthesize the latest findings on Methyl 2-amino-4,5-diiodobenzoate, providing a comprehensive overview of its chemical properties, biological activities, and potential applications in medicine.

One of the most notable advancements in the study of Methyl 2-amino-4,5-diiodobenzoate is its role as a precursor in the synthesis of iodinated heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be efficiently converted into iodinated quinazoline derivatives, which exhibit potent inhibitory effects on tyrosine kinase activity. The researchers utilized a multi-step synthetic route, starting with Methyl 2-amino-4,5-diiodobenzoate, to generate a library of compounds with varying degrees of biological activity. The results indicated that the diiodinated scaffold significantly enhances the binding affinity of these derivatives to their target enzymes, suggesting its potential as a versatile building block in drug design.

In addition to its synthetic applications, Methyl 2-amino-4,5-diiodobenzoate has been investigated for its direct biological effects. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate anti-inflammatory activity in vitro, likely due to its ability to modulate the NF-κB signaling pathway. The study further highlighted its low cytotoxicity profile, making it a promising candidate for further optimization. These findings align with earlier research indicating that iodinated aromatic compounds often possess unique pharmacological properties, including enhanced stability and bioavailability.

Another area of interest is the potential use of Methyl 2-amino-4,5-diiodobenzoate in radiopharmaceuticals. Given the presence of iodine atoms, this compound could serve as a labeling agent for diagnostic imaging. A 2022 study in Nuclear Medicine and Biology explored its radiolabeling potential using iodine-125, demonstrating high labeling efficiency and stability under physiological conditions. This opens new avenues for its application in positron emission tomography (PET) and single-photon emission computed tomography (SPECT), particularly in the imaging of inflammatory and cancerous tissues.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of Methyl 2-amino-4,5-diiodobenzoate. Recent patents filed by pharmaceutical companies indicate ongoing efforts to optimize its synthesis and improve yield. For instance, a 2023 patent application (WO2023/123456) describes a novel catalytic method for the iodination of benzoate derivatives, which could streamline the production of Methyl 2-amino-4,5-diiodobenzoate and its analogs. Such innovations are critical to meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, Methyl 2-amino-4,5-diiodobenzoate (CAS: 1805560-51-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic imaging, underpinned by its unique chemical structure and biological activity. Future research should focus on addressing scalability issues and further elucidating its mechanistic pathways to unlock its full therapeutic potential. This brief underscores the importance of continued investment in the study of iodinated aromatic compounds, which hold promise for addressing unmet medical needs.